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Compound of Interest |

alpha-TERPINEOL (PROPYL
Compound Name:
METHYL-D3)
CAS No.: 203633-12-9
Cat. No.: B1148075
. J

Executive Summary & Immediate Classification
-Terpineol (Propyl Methyl-D3) is a stable isotope-labeled terpene alcohol.[1] While chemically

similar to non-labeled

-terpineol, its high economic value and specific inventory tracking requirements necessitate
precise handling.[2]

Crucial Safety & Logistics Directives:
o Radioactivity Status:NON-RADIOACTIVE. This compound contains Deuterium (

H), a stable isotope.[3] Do not dispose of in radioactive waste streams unless it has been
cross-contaminated with other radionuclides (e.g.,

C,
H).[2]
e Primary Hazard: Combustible Liquid (Category 4) and Skin/Eye Irritant.[4][5]

e Disposal Stream:Non-Halogenated Organic Solvent Waste.[1]

e Drain Disposal:STRICTLY PROHIBITED. Terpenoids are toxic to aquatic life and can disrupt
municipal water treatment biofilms.
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Chemical Safety Profile & Waste Characterization

To ensure compliant disposal, one must understand the physicochemical properties driving the
waste classification.[2]

hvsicochemical bl

Property Value Disposal Implication

Regulatory tracking identifier.

CAS Number 98-55-5 (Unlabeled parent)
[11[4][5]

Classified as Combustible.[6]
High enough to be stable, but

Flash Point ~90-91°C (194°F) _ o
burns vigorously once ignited.

[2]

Do not dilute with water. Forms
Water Solubility Low / Negligible a separate organic phase
(LNAPL) in drains.[1]

Density ~0.93 g/mL Floats on water.[7]

Segregation Critical: violent
o ) ] o reaction risk with strong
Reactivity Incompatible with Oxidizers o o
oxidizing agents (e.g., Nitric

Acid, Peroxides).[2]

Deuterium ( Chemically identical to protium

Isotope form for disposal; no special

) decay time required.

Regulatory Waste Code Assighment (RCRA - USA)
While

-terpineol is not a P-listed or U-listed acute hazardous waste, it is regulated based on its
characteristics:

« Ignitability (D001): Although its flash point (>60°C) technically places it outside the strict
D001 definition for liquids, laboratory best practices and most institutional EHS protocols
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mandate treating it as Ignitable Waste to ensure incineration.

o Mixture Rule: If this compound is dissolved in a solvent with a flash point <60°C (e.g.,
Methanol, Acetonitrile), the entire mixture must be coded as D001.[2]

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Stock or Solutions

For expired standards, residual stock in vials, or experimental mixtures.[2][1]

e Segregation:
o Verify the waste container is compatible (High-Density Polyethylene (HDPE) or Glass).[1]
o Ensure the waste stream is labeled "Non-Halogenated Organic Solvents."

o WARNING: Never mix with "Oxidizing Liquids" (e.g., Chromic acid, Permanganates).[]
Terpenes can undergo exothermic polymerization or auto-oxidation, leading to pressure
buildup or fire.[2]

e Transfer:
o Pour the liquid into the waste carboy using a funnel to prevent spillage.

o Rinsing: Rinse the original vial once with a small amount of compatible solvent (e.g.,
acetone or ethanol) and add the rinsate to the same waste container.

» De-ldentification (Security):

o Deface the label on the original vial. Because this is a deuterated standard, the vial often
looks identical to expensive inventory.[2] Defacing prevents "false inventory" counts or
accidental reuse of contaminated vessels.

e Inventory Update:

o Log the disposal in your Laboratory Information Management System (LIMS). Deuterated
standards are high-value assets; "disposal” is a financial write-off event.[1]
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Protocol B: Spill Cleanup & Emergency Disposal

For accidental release on benchtop or floor.[1]
Pre-requisite: Ensure no ignition sources are present.[4][5][8][9][10][11][12][13]
» Containment:

o Do not use standard paper towels immediately if the spill is large, as this increases
surface area for vaporization.[2] Use vermiculite, clay, or commercial solvent absorbent
pads.[2]

e Cleanup:
o Cover the spill from the outside in to prevent spreading.

o Scoop the absorbed material into a wide-mouth jar or double-bagged hazardous waste
bag.[1]

e Labeling:
o Label the debris container as "Solid Debris Contaminated with Combustible Solvents."
Visualized Workflows

Figure 1: Waste Stream Decision Matrix

This logic gate ensures the material ends up in the correct regulatory stream based on its purity
and mixture state.[1]

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-Terpineol
https://www.fishersci.com/store/msds?partNumber=T311&productDescription=TERPINEOL+PURIFIED+1L&vendorId=VN00033897&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-N5142/%CE%B1-Terpineol-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-8672-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTE4MzR8YXBwbGljYXRpb24vcGRmfGFEUXpMMmd3TWk4NU1UYzRPVE13TlRFeE9UQXlMMU5FUWw4NE5qY3lYMGRDWDBWT0xuQmtaZ3w5ZTFkMWVmZDIyNWU4ODA4MTAwN2Y4NWM3MWVkYzIyZjgwMDlkOWRmYmRhMGExMGZjNzE1ZDAwN2MwZTc5NTE0
https://www.carlroth.com/medias/SDB-5152-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTMxNjB8YXBwbGljYXRpb24vcGRmfGFEVXlMMmd5TWk4NU1UZ3hNamd4TXpnMk5USTJMMU5FUWw4MU1UVXlYMGRDWDBWT0xuQmtaZ3w0NTQyMGUwZWVjNDlhNGVjNWEzZGVjYzk4ODFlOTJiZWQ2NGI3MmYzMGY5NjBmZTgyMWE5ODUyZDM3NjNiNjY2
https://www.carlroth.com/medias/SDB-4418-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDcwMzV8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyZzBZUzlvWW1Vdk9EazFNRGN5T1RjMk9EazVNQzV3WkdZfDdmZDhhZjFhM2ViMDk5ZmRjZTA0MDZjNDk3MDFhMWMyMGQ3NTI2NzNmNmU4NDIxYjBkZmZmOWZjNzk5YmI1Zjc
https://www.fishersci.co.uk/store/msds?partNumber=T/0420&countryCode=GB&language=en
https://www.chemicalbook.com/msds/alpha-terpineol.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13112
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-Terpineol
https://pubchem.ncbi.nlm.nih.gov/compound/Alpha-Terpineol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: alpha-Terpineol Waste

Spill Cleanup Material

Is the material pure Stream C: Solid Waste
or mixed with solvents? (Debris/Wipes)

Check Solvent Partner

Pure Substance

Contains Halogens?
(DCM, Chloroform)
Yes (e.g., CDCI3) No (e.g., MeOH, ACN)

Stream B: Halogenated Stream A: Non-Halogenated

Organic Solvents
(High Temp Incineration)

Organic Solvents
(Incineration)

Click to download full resolution via product page

Caption: Decision logic for segregating alpha-terpineol waste based on mixture composition.

Figure 2: Spill Response Protocol

Sequential actions for safe remediation of a spill.

1. Assess Risk 2. Don PPE 3. Absorb 4. Collect 5. Label & Dispose
(Ignition Sources?) (Nitrile Gloves, Goggles) (Vermiculite/Pads) (Seal in Bag/Jar) (Hazardous Waste Tag)

Click to download full resolution via product page
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Caption: Immediate response workflow for alpha-terpineol spills to minimize exposure and fire
risk.

Scientific Rationale (The "Why")
The Deuterium Factor

Researchers often ask if deuterated compounds require "decay" time.
e Mechanism: Deuterium (

H) is a stable isotope with a natural abundance of ~0.0156%. It is not radioactive like Tritium

(
H).

o Disposal Logic: The "D3" label changes the molecular weight and vibrational modes (useful
for Mass Spec internal standards), but it does not alter the chemical waste classification. You
are paying for the isotope enrichment, but you dispose of it as a standard chemical.

Combustibility & Bio-Oxidation[2]

« Ignitability: While the flash point is ~90°C, terpineol is a volatile organic compound (VOC). In
the presence of heat, it vaporizes.[2] If disposed of in general trash, it poses a fire risk in
compactors.[2]

o Aquatic Toxicity: Terpenoids act as antimicrobials. Pouring them down the drain can kill the
beneficial bacteria in municipal wastewater treatment plants, leading to regulatory fines and
environmental damage.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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